Cas no 1823582-71-3 (5-(Chloromethyl)-3-(4-(tolyl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(4-(tolyl)-1,2,4-oxadiazole
• CAS No: 1823582-71-3
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 6789782
• PubChem ID: 86277511
• Update Time: 2025-10-29

5-(Chloromethyl)-3-(4-(tolyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1823582-71-3
• 5-(chloromethyl)-4-(4-methylphenyl)-5H-1,2,4-oxadiazole
• 5-(Chloromethyl)-3-(4-(tolyl)-1,2,4-oxadiazole
• 5-(Chloromethyl)-4-(p-tolyl)-4,5-dihydro-1,2,4-oxadiazole

• Inchi： 1S/C10H11ClN2O/c1-8-2-4-9(5-3-8)13-7-12-14-10(13)6-11/h2-5,7,10H,6H2,1H3
• InChI Key： FIXGYDDWBQAFFT-UHFFFAOYSA-N
• SMILES： ClCC1N(C=NO1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.8Ų

Additional information on 5-(Chloromethyl)-3-(4-(tolyl)-1,2,4-oxadiazole

5-(Chloromethyl)-3-(4-(Tolyl)-1,2,4-Oxadiazole): A Comprehensive Overview

5-(Chloromethyl)-3-(4-(Tolyl)-1,2,4-Oxadiazole) (CAS No. 1823582-71-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and functional materials. This article provides a detailed overview of 5-(Chloromethyl)-3-(4-(Tolyl)-1,2,4-Oxadiazole), highlighting its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

5-(Chloromethyl)-3-(4-(Tolyl)-1,2,4-Oxadiazole) is a substituted oxadiazole derivative with a chloromethyl group and a tolyl substituent. The oxadiazole ring is a five-membered heterocyclic compound containing two oxygen atoms and one nitrogen atom. The presence of the chloromethyl group imparts reactivity and functional versatility to the molecule, making it an attractive building block for further chemical modifications. The tolyl substituent enhances the compound's stability and solubility in organic solvents.

The molecular formula of 5-(Chloromethyl)-3-(4-(Tolyl)-1,2,4-Oxadiazole) is C₁₀H₈ClN₃O₂, with a molecular weight of approximately 227.64 g/mol. It is a white crystalline solid at room temperature and exhibits good thermal stability. The compound's solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO) makes it suitable for various synthetic reactions and analytical techniques.

Synthesis Methods

The synthesis of 5-(Chloromethyl)-3-(4-(Tolyl)-1,2,4-Oxadiazole) can be achieved through several routes, each offering unique advantages in terms of yield and purity. One common method involves the reaction of 4-aminobenzenesulfonyl chloride with tolylhydrazine hydrochloride, followed by cyclization with chloroacetyl chloride to form the desired oxadiazole derivative.

The general synthetic pathway can be summarized as follows:

• Step 1: Reaction of 4-aminobenzenesulfonyl chloride with tolylhydrazine hydrochloride: This step involves the formation of an intermediate hydrazide compound.
• Step 2: Cyclization with chloroacetyl chloride: The intermediate hydrazide is treated with chloroacetyl chloride, leading to the formation of the oxadiazole ring and the introduction of the chloromethyl group.
• Step 3: Purification: The final product is purified using techniques such as recrystallization or column chromatography to ensure high purity.

This synthetic route is highly reproducible and can be scaled up for industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing 5-(Chloromethyl)-3-(4-(Tolyl)-1,2,4-oxadiazole), such as using microwave-assisted synthesis or solvent-free conditions to reduce waste and energy consumption.

Applications in Medicinal Chemistry

The unique structural features of 5-(Chloromethyl)-3-(4-(Tolyl)-1,2,4-oxadiazole) make it an attractive candidate for drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents targeting various diseases. For instance, researchers have investigated its use in developing anti-inflammatory drugs due to its ability to modulate key inflammatory pathways.

A study published in the Journal of Medicinal Chemistry reported that derivatives of 5-(chloromethyl)-3-(4-tolyl-1,2,4-oxadiazole) exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could serve as a lead structure for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 5-(chloromethyl)-3-(4-tolyl-1,2,4-oxadiazole) has also shown promise in cancer research. A study published in Cancer Letters demonstrated that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism underlying this selective toxicity is believed to involve the disruption of cellular signaling pathways involved in cell proliferation and survival.

Applications in Materials Science

Beyond medicinal chemistry, 5-(chloromethyl)-3-(4-tolyl-1,2,4-oxadiazole) has found applications in materials science due to its unique electronic properties. Oxadiazoles are known for their ability to form stable π-conjugated systems, making them useful building blocks for designing functional materials such as organic semiconductors and luminescent materials.

A recent study published in Advanced Materials reported the synthesis of conjugated polymers incorporating 5-(chloromethyl)-3-(4-tolyl-1,2,4-oxadiazole) units. These polymers exhibited excellent charge transport properties and were used to fabricate organic field-effect transistors (OFETs) with high mobility and stability. The presence of the chloromethyl group allowed for further functionalization of the polymer backbone, enabling fine-tuning of its electronic properties for specific applications.

In another study published in Chemistry of Materials, researchers explored the use of 5-(chloromethyl)-3-(4-tolyl-1,2,4-oxadiazole) as a building block for constructing luminescent materials. By incorporating this compound into coordination polymers or metal-organic frameworks (MOFs), they were able to achieve tunable luminescence properties suitable for applications such as sensing and imaging.

Conclusion

In conclusion, 5-(chloromethyl)-3-(4-tolyl-1,2,4-oxadiazole) (CAS No. 1823582-71-3) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting inflammation and cancer. Additionally, its electronic properties render it useful as a building block for developing functional materials such as organic semiconductors and luminescent materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.